Cas no 58021-27-5 (Benzene, 1-[[2-methoxy-2-(methoxymethyl)butoxy]methyl]-2-methyl-)

• Product Name: Benzene, 1-[[2-methoxy-2-(methoxymethyl)butoxy]methyl]-2-methyl-
• CAS No: 58021-27-5
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 343401
• PubChem ID: 71443834
• Update Time: 2025-04-19

Benzene, 1-[[2-methoxy-2-(methoxymethyl)butoxy]methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[2-methoxy-2-(methoxymethyl)butoxy]methyl]-2-methyl-
• 1-[[2-methoxy-2-(methoxymethyl)butoxy]methyl]-2-methylbenzene
• 58021-27-5
• DTXSID00852642
• 1-{[2-Methoxy-2-(methoxymethyl)butoxy]methyl}-2-methylbenzene

• Inchi： 1S/C15H24O3/c1-5-15(17-4,11-16-3)12-18-10-14-9-7-6-8-13(14)2/h6-9H,5,10-12H2,1-4H3
• InChI Key： DZQAWQILOCPNSJ-UHFFFAOYSA-N
• SMILES： O(C)C(COC)(COCC1C=CC=CC=1C)CC

Computed Properties

• Exact Mass: 252.17262
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69